N-[4-Bromo-2-(2-fluorobenzoyl)phenyl]glycinamide

• CAS No.: 2824-08-0
• Molecular Formula: C15H12BrFN2O2
• Molecular Weight: 351.17 g/mol
• IUPAC Name: 2-amino-N-[4-bromo-2-(2-fluorobenzoyl)phenyl]acetamide
• InChI: InChI=1S/C15H12BrFN2O2/c16-9-5-6-13(19-14(20)8-18)11(7-9)15(21)10-3-1-2-4-12(10)17/h1-7H,8,18H2,(H,19,20)
• InChI Key: BLXFTXKUHZKLJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)Br)NC(=O)CN)F

Description

N-[4-Bromo-2-(2-fluorobenzoyl)phenyl]glycinamide is a useful research compound. Its molecular formula is C15H12BrFN2O2 and its molecular weight is 351.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round-bottomed flask was charged with 9H-fluoren-9-ylmethyl [2-({4-bromo-2-[(2-fluorophenyl)carbonyl]phenyl}amino)-2-oxoethyl]carbamate (580 mg) and tetrahydrofuran (15 mL). The mixture was treated with piperidine (1.5 mL) then stirred at room temperature for 1.5 h. After concentrating to an oil, the residue was taken up in methylene chloride and purified by silica gel chromatography to yield N1-{4-bromo-2-[(2-fluorophenyl)carbonyl]phenyl}glycinamide (135 mg) as a white powder. H1 NMR (d6-dmso): 8.42 (d, 1H), 7.82 (dd, 1H), 7.65-7.72 (m, 1H), 7.6 (dt, 1H), 7.52 (m, 1H), 7.33-7.40 (m, 2H), 4.0-6.4 (br s, 2H), 3.20 (s, 2H).